Cas no 1361788-30-8 (Ethyl 4-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 4-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1361788-30-8
• MF: C₁₂H₁₅F₃N₂O₃
• MW: 292.254313707352
• CID: 4931482
• Update Time: 2025-05-21

Ethyl 4-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C12H15F3N2O3/c1-3-19-10(18)4-8-9(5-16)7(2)6-17-11(8)20-12(13,14)15/h6H,3-5,16H2,1-2H3
• InChI Key： KBZWKBJHNRAVEL-UHFFFAOYSA-N
• SMILES： FC(OC1C(CC(=O)OCC)=C(CN)C(C)=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 326
• XLogP3: 1.7
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 4-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-3-acetate

Comprehensive Overview of Ethyl 4-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1361788-30-8)

Ethyl 4-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1361788-30-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique trifluoromethoxy and aminomethyl functional groups. Its molecular structure, combining a pyridine ring with trifluoromethoxy and acetate moieties, makes it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological activity.

The compound's CAS No. 1361788-30-8 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its ethyl ester group enhances solubility, making it suitable for various formulation studies. In recent years, the demand for trifluoromethoxy-containing compounds has surged due to their metabolic stability and lipophilicity, traits highly valued in medicinal chemistry. This aligns with the growing trend of fluorinated pharmaceuticals, a hot topic in 2023-2024, as evidenced by increased searches for "fluorine in drug design" and "trifluoromethoxy group benefits."

From a synthetic perspective, Ethyl 4-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-3-acetate serves as a building block for heterocyclic compounds, a class frequently explored in kinase inhibitor development. Its aminomethyl group offers a handle for further derivatization, enabling the creation of targeted molecules. Industry experts often search for "pyridine derivatives in drug synthesis" or "modifying aminomethyl groups," reflecting the compound's relevance in modern organic synthesis. Additionally, its stability under physiological conditions makes it a candidate for prodrug strategies, a trending area in biopharmaceuticals.

Environmental and safety profiles of CAS No. 1361788-30-8 are also under scrutiny, as sustainable chemistry gains momentum. Researchers are investigating greener synthesis routes for such trifluoromethoxy pyridines, responding to queries like "eco-friendly fluorochemical production." The compound's low toxicity, as suggested by preliminary studies, positions it favorably compared to traditional halogenated analogs. This addresses another user concern: "safety of fluorinated intermediates in labs."

In agrochemical applications, Ethyl 4-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-3-acetate shows promise as a precursor for novel crop protection agents. The trifluoromethoxy group enhances pesticidal activity while reducing environmental persistence, a balance highly sought after in precision agriculture. Searches for "next-gen agrochemical intermediates" often lead to discussions about such advanced pyridine derivatives. Its role in addressing resistance management in pests aligns with the industry's focus on sustainable farming solutions.

Analytical characterization of this compound involves advanced techniques like NMR, HPLC, and mass spectrometry, topics frequently queried by quality control professionals. The presence of both amino and ester functionalities necessitates careful purity assessment, especially when used in GMP-compliant processes. Recent publications highlight its chromatographic behavior, catering to searches such as "HPLC method for aminomethyl pyridines."

The commercial availability of CAS No. 1361788-30-8 through specialty chemical suppliers meets the needs of pharmaceutical developers seeking high-purity intermediates. Procurement trends show increased interest in "small-scale custom fluorinated compounds," reflecting the compound's niche yet growing market. Storage recommendations typically emphasize protection from moisture due to its ester sensitivity, a practical consideration for laboratory handlers.

Future research directions for Ethyl 4-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-3-acetate may explore its utility in bioconjugation or metal-organic frameworks (MOFs), emerging areas in materials science. Its structural features could enable novel applications in drug delivery systems, answering search trends like "smart materials for controlled release." As the scientific community prioritizes multifunctional intermediates, this compound's adaptability positions it as a valuable asset in interdisciplinary research.